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Compound of Interest

2,7-Dimethylocta-3,5-diyne-2,7-
diol

cat. No.: B1329538

Compound Name:

An In-Depth Technical Guide to the Hazards and Handling of 2,7-Dimethylocta-3,5-diyne-2,7-
diol

Foreword: A Molecule of Duality

Prepared for researchers, scientists, and drug development professionals, this guide
addresses the nuanced safety profile of 2,7-Dimethylocta-3,5-diyne-2,7-diol (CAS 5929-72-
6). This symmetrical diacetylene alcohol is a valuable precursor in chemical synthesis, notably
as a building block for conjugated polymers and in fundamental coupling reactions.[1] Its rigid
diyne core is key to its utility, but this same functionality introduces potential energetic hazards
that demand rigorous handling protocols. This document moves beyond standard safety data to
provide a framework for risk assessment and safe laboratory practice rooted in the compound's
specific chemical nature.

Chemical Identity and Physicochemical Properties

Understanding the fundamental properties of a compound is the first step in a thorough risk
assessment. 2,7-Dimethylocta-3,5-diyne-2,7-diol is a solid at room temperature with a
defined molecular structure that dictates its reactivity and potential hazards.
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Property Value Source

2,7-dimethylocta-3,5-diyne-2,7-

IUPAC Name diol PubChem|[2]
CAS Number 5929-72-6 ChemicalBook][3]
Molecular Formula C10H1402 PubChem|[2]
Molecular Weight 166.22 g/mol PubChem[2]
Appearance Solid ChemBK([4]
Melting Point 132-134 °C ChemBK[4]
SMILES CC(C)(C#HCC#CC(C)(C)O)O PubChem|[2]

CKVWIEREOYIKNC-
InChiKey PubChem[2]
UHFFFAOYSA-N

Octanol/Water Partition Coeff.

0.535 Cheméo[5]
(logP)

Comprehensive Hazard Analysis

The hazard profile of 2,7-Dimethylocta-3,5-diyne-2,7-diol is twofold. It presents standard
chemical irritant hazards, as documented in GHS classifications, and a less-defined but critical
potential for energetic decomposition due to its acetylenic structure.

GHS Classified Hazards

Aggregated GHS information identifies the compound as an irritant to the skin, eyes, and
respiratory system.[2][3]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5/ oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

These classifications mandate the use of appropriate personal protective equipment (PPE) to
prevent direct contact. However, they do not fully encapsulate the risks associated with this
molecule.

The Energetic Potential of the Diyne Core

The defining feature of this molecule is the conjugated diyne (C=C-C=C) system. Acetylenic
compounds, particularly those with conjugated triple bonds, are known to be energy-rich and
can be sensitive to initiation by heat, friction, or mechanical shock.[6] While specific sensitivity
data for 2,7-Dimethylocta-3,5-diyne-2,7-diol is not readily available, the prudent approach is
to treat it as a potentially explosive material.[7][8]

Causality of the Hazard: The high strain energy of the carbon-carbon triple bonds makes them
susceptible to rapid, exothermic decomposition, producing gas at a speed that can cause
damage to the surroundings.[6] The risk of such an event increases with:

e Scale: Larger quantities present a greater hazard.[8]
» Confinement: Reactions or storage in sealed, rigid containers can lead to pressure buildup.

o Energy Input: Heat, sparks, friction (e.g., from ground-glass joints), and impact can initiate
decomposition.[6]

o Purity: The presence of certain metal impurities can catalyze decomposition.

Therefore, all handling protocols must be designed to mitigate these factors.

Risk Assessment and Mitigation Workflow
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A dynamic risk assessment should precede any experiment. The following workflow, grounded
in established laboratory safety principles, provides a self-validating system for handling this
and other potentially energetic compounds.[7][9]
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Caption: Risk assessment workflow for handling potentially energetic compounds.
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Safe Handling and Storage Protocols

Adherence to meticulous handling protocols is non-negotiable. The following steps are derived

from best practices for managing both irritant and potentially explosive chemicals.[6][9][10]

Engineering Controls

Primary Containment: Always handle the compound within a certified chemical fume hood to
mitigate respiratory exposure.[7]

Secondary Containment: For any operation involving heating, grinding, or reactions at scale
(>1 g), the use of a polycarbonate blast shield is mandatory. Position the shield between the
apparatus and the user.[7]

Ventilation: Ensure adequate ventilation in storage areas.[11][12]

Personal Protective Equipment (PPE)

Eye Protection: Chemical splash goggles in combination with a full-face shield are required.
[7] Standard safety glasses are insufficient.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Consult a glove compatibility
chart for the specific solvents being used. No single glove material is impervious to all
chemicals.[7]

Body Protection: A flame-resistant lab coat should be worn and fully fastened. For larger-
scale work, consider additional protective apparel like leather jackets.[8][10]

Procedural Best Practices

Work Alone Policy: Do not handle this compound when working alone. A "buddy system"
ensures prompt emergency response.[6][8]

Scale Limitation: The most effective safety measure is to work with the smallest quantity of
material possible.[8] Scale-up should only be performed after the hazards are well-
understood and with explicit approval from the Principal Investigator.[6]

Avoid Energy Input:
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o Friction: Do not use ground-glass joints or metal spatulas, which can create friction.[6] Opt
for Teflon sleeves and non-sparking tools.

o Shock: Handle containers gently. Do not scrape or grind the solid material unless part of a
carefully controlled and shielded procedure.[6]

o Heat: Avoid direct, intense heating. Use a controlled heating mantle with temperature
feedback and conduct any heating operations behind a blast shield.

» Electrostatic Discharge (ESD) Prevention: Diyne compounds can be sensitive to static
discharge. When handling the dry powder, work on a grounded workstation and wear
appropriate ESD-protective gear if available.[10]

Storage

e Location: Store in a cool, dry, well-ventilated area away from heat sources, direct sunlight,
and incompatible materials like strong oxidizing agents.[11][12][13]

o Container: Keep containers tightly closed.[3][11] Do not store in containers with screw-top
caps that could generate friction.

» Labeling: Ensure all containers are clearly labeled with the chemical name and all relevant
GHS pictograms and hazard statements.

Emergency Procedures

Rapid and correct response to an incident is critical.
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Incident Type Response Protocol

Immediately flush skin with plenty of water for at
) least 15 minutes. Remove contaminated
Skin Contact . Co :
clothing. If skin irritation occurs, seek medical

attention.[3][14]

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention from an ophthalmologist.[3][14]

Remove the person to fresh air and keep them
) comfortable for breathing. If respiratory irritation
Inhalation i
or other symptoms develop, seek medical

attention.[3]

Evacuate the area. Do not create dust. Gently

cover the spill with an inert absorbent material
Spill (e.g., vermiculite). Do not dry sweep. Collect

using non-sparking tools into a labeled container

for disposal.

Use a fire extinguisher rated for chemical fires
Fi (dry powder, COz, or foam). Vapors may form
ire
explosive mixtures with air upon intense

heating.

If a reaction shows signs of uncontrolled

exotherm, alert all personnel, extinguish any
Unexpected Exotherm/Decomposition nearby ignition sources, and evacuate the

immediate area. Execute the pre-planned

emergency procedure.

Synthesis and Application Context

Understanding the synthetic utility of 2,7-Dimethylocta-3,5-diyne-2,7-diol provides context for
why researchers handle it. A common synthetic route is the oxidative coupling of a terminal
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alkyne, such as 2-methyl-3-butyn-2-ol, often using a copper catalyst (Glaser coupling).

2-Methyl-3-butyn-2-ol
(Precursor)

Oxidative Coupling
(e.g., Glaser Coupling)
Cu Catalyst, Oz

2,7-Dimethylocta-3,5-diyne-2,7-diol
(Product)

Click to download full resolution via product page
Caption: Generalized synthesis pathway to the target compound.
Its primary application lies in materials science and synthetic chemistry:

o Polymer Synthesis: It is a key monomer for creating polydiacetylenes, which are conjugated
polymers with interesting mechanochromic and electronic properties.[1]

e Molecular Scaffolding: The rigid, linear structure makes it a valuable building block for
molecular wires and other complex, ordered molecular architectures.[1]

This utility ensures its continued use in advanced research, making the dissemination of robust
safety information paramount.

Conclusion

2,7-Dimethylocta-3,5-diyne-2,7-diol is a compound that demands respect. While its GHS
classifications point to standard irritant hazards, the presence of the diyne functionality
introduces a significant, if unquantified, energetic risk. By adopting a mindset rooted in process
safety, treating the compound as potentially energetic, and rigorously applying the engineering
controls, PPE, and procedural best practices outlined in this guide, researchers can mitigate
the risks and leverage the synthetic utility of this valuable molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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